[(2,4-Dichlorophenyl)(pyridin-3-yl)methyl](ethyl)amine
Overview
Description
The compound (2,4-Dichlorophenyl)(pyridin-3-yl)methylamine
is a chemical compound with the IUPAC name N-[(2,4-dichlorophenyl)(3-pyridinyl)methyl]-N-ethylamine
. It has a molecular weight of 281.18 and its molecular formula is C14H14Cl2N2 . The compound is stored at room temperature and it is in the form of oil .
Molecular Structure Analysis
The molecular structure of (2,4-Dichlorophenyl)(pyridin-3-yl)methylamine
can be represented by the InChI code 1S/C14H14Cl2N2/c1-2-18-14(10-4-3-7-17-9-10)12-6-5-11(15)8-13(12)16/h3-9,14,18H,2H2,1H3
. This indicates that the compound has a complex structure with multiple rings and functional groups.
Physical And Chemical Properties Analysis
(2,4-Dichlorophenyl)(pyridin-3-yl)methylamine
is an oil at room temperature . It has a molecular weight of 281.18 . More detailed physical and chemical properties are not available in the literature I found.
Scientific Research Applications
Chemistry and Properties of Related Compounds
Compounds containing 2,2′-pyridine-2,6-diylbis(1H-benzimidazole) and 2,2′-pyridine-2,6-diylbis(1,3-benzothiazole) exhibit a range of chemical and physical properties, underscoring the variability in chemistry that related structures can offer. These properties include different forms of protonation/deprotonation, complexation with metals, and significant biological and electrochemical activities. This vast array of functionalities suggests potential research applications for similar compounds in creating advanced materials with desired properties (Boča, Jameson, & Linert, 2011).
Environmental Impact and Toxicity
The environmental and health impacts of chlorophenols, including 2,4-dichlorophenol, which is structurally related to the compound , have been extensively reviewed. These compounds exhibit moderate toxicity to both mammalian and aquatic life, with significant effects observed in fish upon long-term exposure. Understanding their biodegradation, persistence, and bioaccumulation is crucial for assessing the environmental risk posed by such chemicals (Krijgsheld & Gen, 1986).
Sorption and Degradation
Research on sorption behaviors of similar herbicides to soil, organic matter, and minerals provides insight into environmental mobility and persistence. Factors such as soil pH, organic carbon content, and the presence of oxides influence the sorption of these compounds, informing remediation strategies and environmental risk assessments (Werner, Garratt, & Pigott, 2012).
Potential for Drug Development
The structural complexity and diverse biological activities of compounds structurally related to "(2,4-Dichlorophenyl)(pyridin-3-yl)methyl](ethyl)amine" underscore their potential in drug development. For instance, research on mu-opioid receptor agonists highlights the therapeutic potential of structurally complex amines in creating drugs with reduced adverse effects, suggesting a path for the development of novel pharmaceuticals (Urits et al., 2019).
Mechanism of Action
Target of Action
Similar compounds have been known to interact with various receptors and enzymes . The specific targets and their roles would need further investigation.
Mode of Action
It’s known that the compound can participate in suzuki–miyaura cross-coupling reactions , which involve the formation of carbon-carbon bonds. This could potentially influence its interaction with its targets.
Biochemical Pathways
The compound’s involvement in suzuki–miyaura cross-coupling reactions suggests it may influence various biochemical processes
Result of Action
Similar compounds have shown various biological activities . The specific effects of this compound would need further investigation.
properties
IUPAC Name |
N-[(2,4-dichlorophenyl)-pyridin-3-ylmethyl]ethanamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14Cl2N2/c1-2-18-14(10-4-3-7-17-9-10)12-6-5-11(15)8-13(12)16/h3-9,14,18H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BIGHARZXRMFHIB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(C1=CN=CC=C1)C2=C(C=C(C=C2)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14Cl2N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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